Cas no 1201935-78-5 (N,N,1-Trimethyl-4-nitropyrazole-3-carboxamide)

• Product Name: N,N,1-Trimethyl-4-nitropyrazole-3-carboxamide
• CAS No: 1201935-78-5
• MF: C₇H₁₀N₄O₃
• MW: 198.179300785065
• CID: 2148426
• Update Time: 2023-08-04

N,N,1-Trimethyl-4-nitropyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N,N,1-trimethyl-4-nitropyrazole-3-carboxamide
• 1H-Pyrazole-3-carboxamide,N,N,1-trimethyl-4-nitro-
• VLBWQUCXEBPOSE-UHFFFAOYSA-N
• 1H-Pyrazole-3-carboxamide, N,N,1-trimethyl-4-nitro-
• 1-Methyl-4-nitro-1H-pyrazole-3-carboxylic acid dimethylamide
• N,N,1-Trimethyl-4-nitropyrazole-3-carboxamide

• Inchi： 1S/C7H10N4O3/c1-9(2)7(12)6-5(11(13)14)4-10(3)8-6/h4H,1-3H3
• InChI Key： VLBWQUCXEBPOSE-UHFFFAOYSA-N
• SMILES： O=C(C1C(=CN(C)N=1)[N+](=O)[O-])N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 250
• Topological Polar Surface Area: 84